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For Researchers, Scientists, and Drug Development Professionals

Introduction
Calcium bromide dihydrate (CaBr₂·2H₂O), identified by the CAS number 22208-73-7, is a

hydrated salt of calcium and bromine.[1] This white, crystalline, and odorless solid is notable for

its high solubility in water and hygroscopic nature.[1][2] Its chemical properties make it a

versatile compound with applications across various scientific disciplines, including chemical

synthesis, pharmaceuticals, and materials science. In the realm of drug development, the

bromide ion's historical use as a sedative and its interaction with GABA receptors, coupled with

the biological significance of the calcium ion, make this compound a subject of interest.[3][4]

This technical guide provides a comprehensive overview of the physicochemical properties,

experimental protocols, and relevant biological pathways associated with calcium bromide
dihydrate.

Physicochemical Properties
Calcium bromide dihydrate is a white crystalline powder that can gradually turn yellow in the

air.[2] It is highly soluble in water and also shows solubility in ethanol and acetone.[2] The

compound is known to be hygroscopic, readily absorbing moisture from the atmosphere.[5]

Table 1: Quantitative Physicochemical Data for Calcium Bromide Dihydrate
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Property Value Reference(s)

CAS Number 22208-73-7 [2][5][6]

Molecular Formula CaBr₂·2H₂O [2][5]

Molecular Weight 235.92 g/mol [5][7]

Appearance White crystalline powder [2]

Melting Point 38.2 °C (for hexahydrate) [2]

Solubility in Water
143 g/100 mL at 20 °C

(anhydrous form)
[6]

pH (5% aqueous solution) 6.5 - 9.5 [8]

Purity ≥96% [9]

Experimental Protocols
Synthesis of Dihydropyrimidones using Calcium
Bromide as a Catalyst
Calcium bromide has been demonstrated as an efficient catalyst for the one-pot, three-

component synthesis of dihydropyrimidones under solvent-free microwave conditions.[10] This

method is highlighted for its eco-friendly approach, low catalyst loading, and short reaction

times.[10]

Objective: To synthesize dihydropyrimidinone derivatives via a Biginelli-type reaction catalyzed

by calcium bromide.

Materials:

Substituted benzaldehyde

β-ketoester (e.g., ethyl acetoacetate)

Urea or thiourea

Calcium bromide (CaBr₂)
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Microwave reactor

Reaction flask

Ethanol (for recrystallization)

Standard laboratory glassware and purification apparatus

Procedure:

In a reaction flask, combine the substituted benzaldehyde (1 mmol), β-ketoester (1 mmol),

urea or thiourea (1.2 mmol), and calcium bromide (0.02 mmol, 2 mol%).[10]

Thoroughly mix the components.

Place the reaction flask in a microwave oven.[10]

Irradiate the mixture under solvent-free conditions. The reaction progress should be

monitored by thin-layer chromatography.

Upon completion of the reaction, cool the mixture to room temperature.

Add cold water to the reaction mixture to precipitate the crude product.

Collect the solid product by filtration and wash with cold water.

Purify the crude product by recrystallization from ethanol to obtain the pure

dihydropyrimidinone.

Expected Outcome: High yield of the corresponding dihydropyrimidinone derivative. This

protocol is compatible with a wide range of functional groups on the benzaldehyde.[10]

Analytical Methods for Quality Control
The purity and composition of calcium bromide can be ascertained through various analytical

techniques.

Table 2: Analytical Methods for Calcium Bromide Dihydrate
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Analysis Method Principle Reference(s)

Identification of

Bromide Ion

Precipitation with

Silver Nitrate

Formation of a pale

yellow silver bromide

precipitate, which is

sparingly soluble in

ammonia.

[11][12]

Identification of

Calcium Ion
Flame Test

A brick-red flame

coloration is indicative

of the presence of

calcium ions.

[11]

Quantitative Analysis

of Calcium

Atomic Absorption

Spectroscopy

Measures the

absorption of light by

free calcium atoms in

the gaseous state.

[11]

Quantitative Analysis

of Bromide
Ion Chromatography

Separates bromide

ions from other anions

based on their affinity

for a stationary phase,

followed by

conductivity detection.

[11]

Water Content
Thermogravimetric

Analysis (TGA)

Measures the change

in mass of the sample

as a function of

temperature, allowing

for the determination

of water of hydration.

[13][14]

Thermal Transitions Differential Scanning

Calorimetry (DSC)

Measures the

difference in heat flow

between the sample

and a reference as a

function of

temperature, used to

determine melting

[15][16]
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points and other

thermal events.

Crystal Structure
X-ray Diffraction

(XRD)

Provides information

about the crystalline

structure, phase, and

lattice parameters of

the solid material.

[11][17]

Signaling Pathways and Biological Interactions
The constituent ions of calcium bromide dihydrate, Ca²⁺ and Br⁻, have distinct and

significant roles in biological systems, particularly in neuroscience.

Bromide Ion and GABA Receptor Modulation
Historically, bromide salts were used as sedatives and anticonvulsants.[3][4] The mechanism of

action is attributed to the bromide ion's ability to enhance GABA (γ-aminobutyric acid) receptor-

mediated inhibitory neurotransmission.[3] GABA is the primary inhibitory neurotransmitter in the

central nervous system.[18] Its receptors, particularly the GABA-A receptor, are ligand-gated

ion channels that, upon activation, typically lead to an influx of chloride ions, hyperpolarizing

the neuron and thus inhibiting action potential firing.[19][20] Bromide ions, being similar in size

and charge to chloride ions, can pass through the GABA-A receptor channel, potentiating the

inhibitory effect of GABA.

Calcium Ion as an Allosteric Modulator of GABA-B
Receptors
The GABA-B receptor, a G-protein coupled receptor, is also modulated by extracellular calcium

ions.[21] Studies have shown that Ca²⁺ can act as a positive allosteric modulator of the GABA-

B receptor, enhancing the response to GABA.[21] This potentiation of GABA-B receptor activity

by calcium can lead to downstream effects such as the activation of G-protein-coupled

inwardly-rectifying potassium (GIRK) channels and inhibition of adenylyl cyclase.[21]

Furthermore, GABA-B receptor activation in astrocytes can trigger intracellular calcium release

from internal stores via the PLC/IP3 signaling cascade.[22]
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Analytical Techniques

Start:
Define Synthesis Target

Reagent Preparation:
- Calcium Bromide Dihydrate
- Other Reactants & Solvents

Chemical Synthesis
(e.g., Microwave-assisted)

Reaction Work-up:
- Quenching
- Extraction

- Precipitation

TLC (Reaction Monitoring)

Monitoring
Purification:

- Recrystallization
- Chromatography

Product Analysis

End:
Pure, Characterized Product NMR (Structure) Mass Spec (Molecular Wt.) FTIR (Functional Groups)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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